Cas no 94284-25-0 (1H-Pyrrole-3-carboxaldehyde,4-acetyl-1,5-dimethyl-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde,4-acetyl-1,5-dimethyl-
• CAS No: 94284-25-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 798437
• PubChem ID: 45086357
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxaldehyde,4-acetyl-1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,4-acetyl-1,5-dimethyl-
• 1H-Pyrrole-3-carboxaldehyde, 4-acetyl-1,5-dimethyl- (9CI)
• 4-Acetyl-1,5-dimethyl-1H-pyrrole-3-carbaldehyde
• 94284-25-0

• Inchi： 1S/C9H11NO2/c1-6-9(7(2)12)8(5-11)4-10(6)3/h4-5H,1-3H3
• InChI Key： ZKCDQECYEKDVFW-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C=O)=CN(C)C=1C

Computed Properties

• Exact Mass: 165.079
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1A^2
• XLogP3: 0.2